Cas no 2219369-58-9 (1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2219369-58-9
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 4787082
• PubChem ID: 165838367
• Update Time: 2025-05-21

1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(1-methyl-1H-pyrazol-5-yl)-
• 1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C11H14N2O2/c1-13-8(3-5-12-13)11-4-2-7(6-11)9(11)10(14)15/h3,5,7,9H,2,4,6H2,1H3,(H,14,15)
• InChI Key： YGJJPBILSYBOON-UHFFFAOYSA-N
• SMILES： C12(C3N(C)N=CC=3)CC(C1C(O)=O)CC2

Additional information on 1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid

Introduction to 1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid (CAS No: 2219369-58-9)

1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2219369-58-9, belongs to a class of heterocyclic molecules that exhibit promising properties for drug discovery and development. The presence of a bicyclo2.1.1hexane core combined with a methyl-1H-pyrazole substituent suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in biological targets.

The structural motif of bicyclo2.1.1hexane is particularly noteworthy, as it introduces conformational rigidity into the molecule, a feature that can be exploited to optimize interactions with biological receptors. This structural framework is not uncommon in natural products and pharmacologically active compounds, where its stability and shape complementarity play crucial roles in modulating biological responses. The methyl-1H-pyrazole moiety further contributes to the compound's pharmacophoric potential, as pyrazole derivatives are well-documented for their involvement in various biological pathways, including enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The compound CAS No 2219369-58-9, with its distinctive architecture, represents a valuable scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic profiles and reduced toxicity. Its dual functionality—combining the rigid bicyclic system with the versatile pyrazole ring—makes it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. By leveraging synthetic strategies that exploit its reactive sites, researchers can generate libraries of analogs with tailored biological activities. Such an approach aligns with the growing trend toward structure-based drug design, where computational modeling and high-throughput screening are employed to identify lead compounds with high affinity for specific targets.

The bicyclo2.1.1hexane core provides a stable platform for derivatization, allowing chemists to introduce various functional groups while maintaining the overall conformational integrity of the molecule. This flexibility is particularly valuable when designing molecules intended for oral administration or targeted delivery systems, where physicochemical properties such as solubility and metabolic stability are critical.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic systems like CAS No 2219369-58-9. Techniques such as transition-metal-catalyzed cyclizations and cross-coupling reactions have streamlined the construction of these intricate molecules, making them more accessible for academic and industrial research purposes. These innovations have not only accelerated the discovery process but also opened new avenues for exploring the therapeutic potential of structurally unique compounds.

The methyl-1H-pyrazole substituent in this compound is particularly noteworthy for its role in modulating biological activity. Pyrazole derivatives are known to interact with a wide range of biological targets, including enzymes and receptors involved in inflammation, metabolism, and cell signaling. By incorporating this moiety into a rigid bicyclic framework, researchers can fine-tune the compound's interactions with specific proteins or nucleic acids, potentially leading to the identification of novel therapeutic agents.

In the context of current research trends, this compound exemplifies the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Its unique structural features make it an ideal candidate for studying structure-activity relationships (SAR), which are essential for understanding how molecular modifications influence biological outcomes. Such studies can provide critical insights into mechanisms of action and help guide the optimization process toward more effective drug candidates.

The synthesis and characterization of CAS No 2219369-58-9 have also contributed to our understanding of how heterocyclic systems can be engineered to exhibit specific properties. For instance, computational studies have shown that the conformational flexibility introduced by the bicyclo2.1.1hexane core can be leveraged to enhance binding affinity through induced fit mechanisms—a phenomenon that is particularly relevant in drug design contexts where precise receptor interactions are required.

Moreover, the compound's potential as a building block for more complex molecules has implications beyond traditional pharmaceutical applications. Its structural features make it suitable for use in materials science and agrochemical research, where heterocyclic compounds are increasingly being explored for their unique electronic and optical properties. This broader utility underscores the versatility of such molecular scaffolds and highlights their importance in advancing multiple scientific frontiers.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in meaningful ways. The development of CAS No 2219369-58-9 represents yet another step forward in this endeavor, showcasing how structural innovation can unlock new possibilities for therapeutic intervention. By continuing to explore its potential through both experimental and computational approaches, researchers can uncover novel applications that may benefit human health and well-being.